Cas no 106853-93-4 (2-butylbenzene-1,4-dicarbonitrile)

• Product Name: 2-butylbenzene-1,4-dicarbonitrile
• CAS No: 106853-93-4
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 1181851
• PubChem ID: 588306
• Update Time: 2025-04-20

2-butylbenzene-1,4-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-butylbenzene-1,4-dicarbonitrile
• 1,4-Benzenedicarbonitrile, 2-butyl-
• 2-Butylterephthalonitrile
• ACMC-20maoe
• AC1LBSNW
• 1-Butyl-2,5-dicyanobenzene
• CTK0D6712
• 1,4-Benzenedicarbonitrile, 2-butyl-; 2-Butylterephthalonitrile; ACMC-20maoe; AC1LBSNW; 1-Butyl-2,5-dicyanobenzene; CTK0D6712;
• 2-Butylterephthalonitrile #
• 106853-93-4
• VIYJQLIUXRXNAY-UHFFFAOYSA-N
• butyl p-dicyano benzene
• DTXSID40343221

• Inchi： 1S/C12H12N2/c1-2-3-4-11-7-10(8-13)5-6-12(11)9-14/h5-7H,2-4H2,1H3
• InChI Key： VIYJQLIUXRXNAY-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(C#N)=CC=1CCCC

Computed Properties

• Exact Mass: 184.10016
• Monoisotopic Mass: 184.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58